Cas no 1123172-87-1 (Methyl 3,5-difluoro-4-nitrobenzoate)

• Product Name: Methyl 3,5-difluoro-4-nitrobenzoate
• CAS No: 1123172-87-1
• MF: C₈H₅F₂NO₄
• MW: 217.126409292221
• CID: 2881780
• PubChem ID: 57386305
• Update Time: 2025-05-24

Methyl 3,5-difluoro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3,5-difluoro-4-nitrobenzoate
• 3,5-Difluoro-4-nitro-benzoic acid methyl ester
• XXLVODHRRUKGIV-UHFFFAOYSA-N
• C8H5F2NO4
• CS-0134680
• methyl3,5-difluoro-4-nitrobenzoate
• MFCD25955661
• SCHEMBL309765
• SY299882
• D96210
• 1123172-87-1
• BS-53028
• Methyl 3,5-difluoro-4-nitrobenzoate

• Inchi： 1S/C8H5F2NO4/c1-15-8(12)4-2-5(9)7(11(13)14)6(10)3-4/h2-3H,1H3
• InChI Key： XXLVODHRRUKGIV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 217.01866396 g/mol
• Monoisotopic Mass: 217.01866396 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1
• Molecular Weight: 217.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 3,5-difluoro-4-nitrobenzoate

Methyl 3,5-Difluoro-4-Nitrobenzoate: A Comprehensive Overview

Methyl 3,5-difluoro-4-nitrobenzoate (CAS No. 1123172-87-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate moiety substituted with fluorine atoms at the 3 and 5 positions and a nitro group at the 4 position. The methyl ester functionality further enhances its chemical versatility, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The synthesis of methyl 3,5-difluoro-4-nitrobenzoate involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and esterification processes. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions. This approach not only improves efficiency but also reduces environmental impact, aligning with current trends toward sustainable chemical manufacturing.

One of the most promising applications of methyl 3,5-difluoro-4-nitrobenzoate lies in its use as a precursor for advanced materials. The compound's electronic properties make it an ideal candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent breakthroughs in materials science have demonstrated that derivatives of this compound can significantly enhance the performance of organic semiconductors by improving charge transport properties and stability under operational conditions.

In addition to its role in materials science, methyl 3,5-difluoro-4-nitrobenzoate has shown potential in pharmaceutical research. Its unique structure allows for the development of bioactive compounds with tailored pharmacokinetic profiles. For example, studies have explored the use of this compound as a building block for anti-inflammatory agents and anticancer drugs. The presence of fluorine atoms in the molecule contributes to enhanced lipophilicity and metabolic stability, which are critical factors in drug design.

The environmental impact of methyl 3,5-difluoro-4-nitrobenzoate has also been a subject of recent research. Scientists have investigated its biodegradation pathways under various environmental conditions to assess its potential risks to ecosystems. Findings suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in the environment. However, further studies are needed to evaluate its behavior under anaerobic conditions and in different soil types.

From a manufacturing perspective, the production of methyl 3,5-difluoro-4-nitrobenzoate requires stringent quality control measures to ensure consistency and safety. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to monitor purity levels throughout the production process. These methods not only guarantee product quality but also contribute to regulatory compliance and consumer safety.

In conclusion, methyl 3,5-difluoro-4-nitrobenzoate (CAS No. 1123172-87-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables innovative solutions in materials science, pharmaceuticals, and environmental chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing technological and medical frontiers.